Cas no 8002-80-0 (Ethyl pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Ethyl pyrrolidine-3-carboxylate hydrochloride
• CAS No: 8002-80-0
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD00131201
• CID: 722739
• PubChem ID: 87570279
• Update Time: 2025-11-02

Ethyl pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• GLUTEN
• Glutens
• WHEAT GLUTEN
• Gluten (wheat)
• gluten crude
• TRITICUM VULGARE (WHEAT) GLUTEN
• gluten from wheat
• ETHYL PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
• ethyl pyrrolidine-3-carboxylate HCl
• DL-beta-Proline ethyl ester hydrochloride
• 3-Pyrrolidinecarboxylic acid, ethyl ester, hydrochloride
• (+/-)-Pyrrolidine-3-carboxylic acid ethyl ester hydrochloride
• Ethyl 3-pyrrolidinecarboxylate hydrochloride
• ethyl pyrrolidine-3-carboxylate;hydrochloride
• Ethyl (S)-pyrrolidine-3-carboxylate hydrochloride
• PubChem18711
• AMOT0102
• HT1118
• HT1128
• Ethyl pyrrolidin
• fromwheat80%protein
• Gluten (derivation unspecified)
• Ethyl pyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD00131201
• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)6-3-4-8-5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： AYYKCALHTPKNOI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Not available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PH: pH : 6.12
• Merck: 4476
• Solubility: Not available
• Vapor Pressure: No data available

Ethyl pyrrolidine-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl pyrrolidine-3-carboxylate hydrochloride

Comprehensive Guide to Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS No. 8002-80-0): Properties, Applications, and Market Insights

Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS No. 8002-80-0) is a versatile organic compound widely used in pharmaceutical and chemical research. This pyrrolidine derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, Ethyl pyrrolidine-3-carboxylate hydrochloride has gained significant attention in recent years.

The compound features a pyrrolidine ring substituted with an ethyl ester group at the 3-position, along with a hydrochloride salt form for enhanced stability. Its molecular formula is C₇H₁₄ClNO₂, and it typically appears as a white to off-white crystalline powder. Researchers value this compound for its solubility in polar solvents like water, methanol, and ethanol, which facilitates its use in various chemical reactions and pharmaceutical formulations.

In the pharmaceutical industry, Ethyl pyrrolidine-3-carboxylate hydrochloride serves as a crucial building block for developing central nervous system (CNS) drugs. The pyrrolidine moiety is particularly important in medicinal chemistry due to its ability to improve drug-like properties such as bioavailability and metabolic stability. Recent studies have explored its potential in creating novel neurological therapeutics, aligning with current trends in neurodegenerative disease research and mental health treatment development.

The compound's applications extend beyond pharmaceuticals into agrochemical research, where it contributes to the development of new crop protection agents. Its structural features make it suitable for designing molecules that interact with biological targets in pests while maintaining environmental safety. This dual applicability in human health and agricultural science positions Ethyl pyrrolidine-3-carboxylate hydrochloride as a compound of growing industrial importance.

From a synthetic chemistry perspective, 8002-80-0 offers several advantages. The ethyl ester group provides a convenient handle for further chemical modifications, while the protonated nitrogen in the hydrochloride form enhances the compound's reactivity in certain transformations. These characteristics make it particularly valuable in multi-step organic synthesis, where it often serves as a precursor to more complex nitrogen-containing heterocycles.

Market analysis indicates steady growth in demand for Ethyl pyrrolidine-3-carboxylate hydrochloride, driven by expanding research in small molecule therapeutics and precision agriculture. Manufacturers have responded by optimizing production processes to ensure consistent quality and supply. The compound's stability under standard storage conditions (typically recommended at 2-8°C in a dry environment) contributes to its reliability as a research chemical.

Quality control for CAS 8002-80-0 involves rigorous analytical testing, including HPLC purity analysis, melting point determination, and spectroscopic characterization (IR, NMR, MS). These measures ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications. Researchers should always verify certificates of analysis when sourcing this material for sensitive applications.

Recent innovations in green chemistry have explored more sustainable routes to produce pyrrolidine derivatives like Ethyl pyrrolidine-3-carboxylate hydrochloride. These efforts align with the chemical industry's broader shift toward environmentally friendly synthesis methods, reducing waste and energy consumption while maintaining high yields and purity.

For researchers working with this compound, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard handling conditions, good chemical hygiene practices are essential when working with any laboratory chemical.

The future outlook for Ethyl pyrrolidine-3-carboxylate hydrochloride appears promising, with potential applications emerging in material science and catalysis. Its structural features may contribute to developing new functional materials or organocatalysts, expanding its utility beyond traditional pharmaceutical uses. As research continues to uncover new applications for nitrogen heterocycles, this compound will likely maintain its importance in chemical innovation.